Cas no 2249402-11-5 (N-2-(dimethylamino)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide)

• Product Name: N-2-(dimethylamino)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide
• CAS No: 2249402-11-5
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 5411594
• PubChem ID: 138057757
• Update Time: 2025-06-22

N-2-(dimethylamino)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(Dimethylamino)-1,2,3,4-tetrahydro-1-naphthalenyl]-2-propenamide
• EN300-26588478
• 2249402-11-5
• N-[2-(Dimethylamino)-1,2,3,4-tetrahydronaphthalen-1-yl]prop-2-enamide
• Z3462638670
• N-2-(dimethylamino)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide

• Inchi： 1S/C15H20N2O/c1-4-14(18)16-15-12-8-6-5-7-11(12)9-10-13(15)17(2)3/h4-8,13,15H,1,9-10H2,2-3H3,(H,16,18)
• InChI Key： SXFLHHDJGXTRRR-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC1C2C=CC=CC=2CCC1N(C)C

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 432.0±45.0 °C(Predicted)
• pka: 13.73±0.40(Predicted)

Additional information on N-2-(dimethylamino)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide

Introduction to N-2-(dimethylamino)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide (CAS No. 2249402-11-5)

N-2-(dimethylamino)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 2249402-11-5, this molecule has garnered attention due to its structural complexity and potential biological activity. The compound features a tetrahydronaphthalene core substituted with a prop-2-enamide group and a dimethylamino moiety, which together contribute to its unique chemical and pharmacological properties.

The tetrahydronaphthalene scaffold is a common motif in many bioactive molecules, often found in natural products and synthetic drugs. Its rigid aromatic system provides a stable framework for further functionalization, while the amide and dimethylamino groups introduce polar and basic characteristics, respectively. These features make the compound a versatile building block for drug discovery and medicinal chemistry research.

In recent years, there has been growing interest in developing novel compounds with enhanced pharmacological profiles. The amine and amide functionalities in N-2-(dimethylamino)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide suggest potential applications in the design of bioactive molecules targeting various biological pathways. For instance, the dimethylamino group can serve as a hydrogen bond acceptor or participate in salt formation, while the amide group can interact with protease active sites or modulate receptor binding.

One of the most exciting aspects of this compound is its potential as a precursor for more complex molecules. Researchers have been exploring strategies to derivatize such scaffolds to develop new therapeutic agents. The prop-2-enamide moiety, in particular, offers opportunities for further functionalization through reactions such as hydrolysis, oxidation, or reduction. These transformations can lead to the synthesis of analogs with tailored biological activities.

The synthesis of N-2-(dimethylamino)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps typically include cyclization reactions to form the tetrahydronaphthalene core followed by nucleophilic substitution or condensation reactions to introduce the amine and amide functionalities. Advances in catalytic methods have also enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

The pharmacological evaluation of this compound has revealed intriguing results in preclinical studies. Initial assays have shown potential activity against various targets, including enzymes and receptors implicated in inflammatory diseases and cancer. The combination of structural features such as the tetrahydronaphthalene ring system and the polar functional groups makes it an attractive candidate for further investigation.

In conclusion, N-2-(dimethylamino)-1,2,3,4-tetrahydronaphthalen-1-ylprop-2-enamide represents a promising area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset for drug discovery efforts. As research continues to uncover new synthetic methodologies and pharmacological insights, this compound is poised to play a significant role in the development of next-generation therapeutic agents.